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hopantenic acid glucoside hopantenic acid glucoside
Brand Name: Vulcanchem
CAS No.: 106083-70-9
VCID: VC0024874
InChI: InChI=1S/C16H29NO10/c1-16(2,13(24)14(25)17-5-3-4-9(19)20)7-26-15-12(23)11(22)10(21)8(6-18)27-15/h8,10-13,15,18,21-24H,3-7H2,1-2H3,(H,17,25)(H,19,20)/t8-,10-,11+,12-,13+,15-/m1/s1
SMILES: CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O
Molecular Formula: C16H29NO10
Molecular Weight: 395.4 g/mol

hopantenic acid glucoside

CAS No.: 106083-70-9

Main Products

VCID: VC0024874

Molecular Formula: C16H29NO10

Molecular Weight: 395.4 g/mol

hopantenic acid glucoside - 106083-70-9

CAS No. 106083-70-9
Product Name hopantenic acid glucoside
Molecular Formula C16H29NO10
Molecular Weight 395.4 g/mol
IUPAC Name 4-[[(2R)-2-hydroxy-3,3-dimethyl-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutanoyl]amino]butanoic acid
Standard InChI InChI=1S/C16H29NO10/c1-16(2,13(24)14(25)17-5-3-4-9(19)20)7-26-15-12(23)11(22)10(21)8(6-18)27-15/h8,10-13,15,18,21-24H,3-7H2,1-2H3,(H,17,25)(H,19,20)/t8-,10-,11+,12-,13+,15-/m1/s1
Standard InChIKey FFLBVZWAGYJUDM-ZCBWMVENSA-N
Isomeric SMILES CC(C)(CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)[C@H](C(=O)NCCCC(=O)O)O
SMILES CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O
Canonical SMILES CC(C)(COC1C(C(C(C(O1)CO)O)O)O)C(C(=O)NCCCC(=O)O)O
Synonyms 4'-O-(beta-D-glucopyranosyl)-D-hopantenic acid
HOPA beta-glucoside
hopantenic acid glucoside
PubChem Compound 129183
Last Modified Nov 11 2021
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